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Compound of Interest

Compound Name: Cobalt diperchlorate

Cat. No.: B082523

An In-depth Technical Guide to Cobalt Diperchlorate Hexahydrate

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of cobalt diperchlorate hexahydrate, Co(ClOa4)2:6H20. The information is curated
for professionals in research and development, with a focus on presenting clear, quantitative
data and outlining relevant experimental methodologies.

Physical Properties

Cobalt diperchlorate hexahydrate is an inorganic compound that appears as dark-red,

hygroscopic crystals.[1] It is characterized by its high solubility in water and other polar
solvents.[2][3]

Table 1: Quantitative Physical Properties of Cobalt Diperchlorate Hexahydrate
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Property

Value

Molecular Formula

Co(ClO4)2:6H20

Molecular Weight 365.93 g/mol [3][4]

Appearance Dark-red crystals or crystalline powder[1][2]
Density 3.33 g/cm?3[1]

Melting Point Decomposes at 170 °C (338 °F; 443 K)[1][3]

Solubility in Water

113 g/100 mL at 25 °C[1]

Solubility in Other Solvents

Very soluble in acetone and ethanol[3]

Crystal Structure

Orthorhombic, consisting of isolated
[Co(H20)e]?* octahedrons and perchlorate

anions[1]

Lattice Constants

a=776A b=13.44 A c=5.20A[1]

Chemical Properties

Cobalt diperchlorate hexahydrate is a strong oxidizing agent and requires careful handling,

especially when in contact with combustible or organic materials.[5] It is stable under ambient

conditions but is hygroscopic and will absorb moisture from the air.[5][6]

Table 2: Chemical and Safety Properties of Cobalt Diperchlorate Hexahydrate

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7558
https://www.americanelements.com/cobalt-perchlorate-hexahydrate-13478-33-6
https://en.wikipedia.org/wiki/Cobalt(II)_perchlorate
https://www.chemimpex.com/products/35309
https://en.wikipedia.org/wiki/Cobalt(II)_perchlorate
https://en.wikipedia.org/wiki/Cobalt(II)_perchlorate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7558
https://en.wikipedia.org/wiki/Cobalt(II)_perchlorate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7558
https://en.wikipedia.org/wiki/Cobalt(II)_perchlorate
https://en.wikipedia.org/wiki/Cobalt(II)_perchlorate
https://www.benchchem.com/product/b082523?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA4432030&productDescription=CBLT+II+PERCHLRAT+99.999+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4432030&productDescription=CBLT+II+PERCHLRAT+99.999+250G&vendorId=VN00024248&countryCode=US&language=en
https://cymitquimica.com/cas/13478-33-6/
https://www.benchchem.com/product/b082523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Description

N Hygroscopic; stable under normal conditions but
Stability ) )
can absorb moisture from the air.[5][6]

Reactivit Strong oxidizer.[5] Contact with combustible
eactivi
Y materials may cause fire.[5]

) ) Reducing agents, strong reducing agents, and
Incompatible Materials ) )
combustible materials.[5]

Upon heating, it decomposes to form
B cobalt(ll,111) oxide.[1] Hazardous decomposition
Hazardous Decomposition _
can also produce hydrogen chloride and other

cobalt oxides.[5]

Hazard Class 5.1 (Oxidizer)[5]

Experimental Protocols
Synthesis of Cobalt Diperchlorate Hexahydrate

The synthesis of cobalt diperchlorate hexahydrate is typically achieved through the reaction
of a cobalt(ll) salt, such as cobalt(ll) carbonate, with perchloric acid.

Methodology:

o Reaction: Cobalt(ll) carbonate is slowly added to a solution of perchloric acid. The reaction
proceeds with the evolution of carbon dioxide gas.

o CoCOs + 2 HCIO4 — Co(ClOa4)2 + H20 + CO2[1]
o Evaporation: The resulting solution is carefully heated to evaporate the solvent.

» Crystallization: As the solution becomes more concentrated, dark-red crystals of cobalt
diperchlorate hexahydrate will form.

« Isolation: The crystals are then isolated from the solution by filtration and dried.
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Synthesis Workflow for Cobalt Diperchlorate Hexahydrate

Thermal Decomposition Analysis

The thermal stability of cobalt diperchlorate hexahydrate can be investigated using
thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). It is important to
note that heating the hexahydrate does not yield the anhydrous form; instead, it leads to

decomposition.[1]

Methodology:

o Sample Preparation: A small, accurately weighed sample of Co(ClO4)2:6H20 is placed in an
inert crucible (e.g., alumina).
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o TGA/DSC Analysis: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at
a constant heating rate (e.g., 10 °C/min).

o Data Collection: The weight loss (TGA) and heat flow (DSC) are recorded as a function of

temperature.

e Analysis: The data reveals the temperature at which dehydration and subsequent
decomposition occur. The decomposition of the hexahydrate begins around 170 °C, leading
to the formation of cobalt oxides.[1]

Co(ClOa4)2:6H20
(Hexahydrate)

Heating to 170 °C

Decomposition

Cobalt(ll,111) Oxide Water Vapor Other Gaseous Products
(C0304) (6 H20) (e.g., HCI)

Click to download full resolution via product page
Thermal Decomposition Pathway

Handling and Storage

Due to its chemical properties, specific precautions are necessary when handling and storing
cobalt diperchlorate hexahydrate.

e Hygroscopicity: The compound readily absorbs moisture from the air.[5][6] Therefore, it
should be stored in a tightly sealed container under an inert atmosphere.[5]
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» Oxidizing Nature: As a strong oxidizer, it must be kept away from combustible materials,
reducing agents, and sources of heat or ignition to prevent fire.[5]

e Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety glasses,
and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated
area or fume hood.[5]

Hygroscopic Strong Oxidizer

Storage Requirement: Handling Precaution:
Tightly Sealed Container, Keep Away from Combustibles
Inert Atmosphere & Reducing Agents

Click to download full resolution via product page

Relationship Between Properties and Handling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082523#physical-and-chemical-properties-of-cobalt-
diperchlorate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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